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Compound of Interest

Compound Name: D-Allose-13C

Cat. No.: B15613087

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling D-Allose-13C, a stable isotope-labeled sugar. Adherence to these procedural steps will
help ensure safe handling, from receipt to disposal, fostering a secure research environment.

Hazard Identification and Personal Protective
Equipment (PPE)

While D-Allose-3C is not classified as a hazardous substance, it is crucial to handle it with care
to minimize exposure and maintain laboratory hygiene. Some sources indicate that D-Allose
may cause skin and eye irritation, and potentially respiratory irritation.[1] Therefore, a standard
level of personal protective equipment is recommended.

Recommended Personal Protective Equipment:
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PPE Category Item Rationale

o Protects eyes from potential
] Safety glasses with side ) ]
Eye Protection ) splashes or airborne particles.
shields or goggles 2]

Prevents direct skin contact

Hand Protection Nitrile or latex gloves ) )
with the chemical.

Protects skin and personal

Body Protection Laboratory coat ) o
clothing from contamination.

Recommended when handling

large quantities or if dust is o ) ]
) ) ) ] Minimizes inhalation of
Respiratory Protection generated. A particulate filter ) )
. ) airborne particles.
respirator (e.g., N95) is

suitable.

Operational Plan: From Recelipt to Use

A systematic approach to handling D-Allose-13C ensures safety and preserves the integrity of
the compound.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

» Store the compound in a cool, dry place, away from direct sunlight and strong oxidizing

agents.[3]
o The container should be tightly sealed to prevent contamination.[3]
2. Handling and Use:

» Handle the compound in a well-ventilated area, such as a fume hood, especially when
weighing or transferring the powder, to avoid the generation of dust.[1][3]

e Avoid direct contact with skin, eyes, and clothing.[3]
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e Do not eat, drink, or smoke in the area where the chemical is handled.[3]
» After handling, wash hands thoroughly with soap and water.[1]

First Aid Measures:

Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.[1]

) Remove contaminated clothing and wash the
Skin Contact .
affected area with soap and plenty of water.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if
Eye Contact ) S

present. Seek medical attention if irritation

persists.[1]

) Rinse mouth with water. Do NOT induce
Ingestion .. . .
vomiting. Seek medical advice.[1]

Disposal Plan

As D-Allose-13C is a stable isotope-labeled compound and not radioactive, its disposal does not
typically require special procedures beyond those for standard, non-hazardous chemical waste.

[4][5]

o Waste Collection: Dispose of waste D-Allose-13C and any contaminated materials (e.qg.,
gloves, weighing paper) in a designated, sealed container for non-hazardous chemical
waste.

o Labeling: Clearly label the waste container with its contents.

» Disposal Route: Follow your institution's and local regulations for the disposal of non-
hazardous chemical waste. Do not mix with general laboratory trash unless permitted by
your institution's guidelines.
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Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of D-Allose-13C.

Workflow for Safe Handling of D-Allose-13C
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Caption: This diagram outlines the key steps for the safe handling of D-Allose-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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